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Abstract
These application notes provide detailed protocols for the in vitro evaluation of Fiboflapon
Sodium, a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP). FLAP

is a critical protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid

mediators implicated in various inflammatory diseases. The following protocols describe a

FLAP binding assay to determine the direct interaction of Fiboflapon Sodium with its target, a

whole blood assay to assess the functional inhibition of leukotriene B4 (LTB4) production, and

a cell migration assay to evaluate its impact on inflammatory cell chemotaxis.

Introduction
Fiboflapon Sodium (also known as GSK2190915) is a small molecule inhibitor that targets the

5-lipoxygenase-activating protein (FLAP).[1][2][3][4][5] FLAP is an integral membrane protein

that facilitates the transfer of arachidonic acid to 5-lipoxygenase (5-LO), the initial and rate-

limiting step in the biosynthesis of leukotrienes.[6][7] By inhibiting FLAP, Fiboflapon Sodium
effectively blocks the production of leukotrienes, including the potent chemoattractant LTB4,

and the cysteinyl leukotrienes (CysLTs) which are involved in bronchoconstriction and vascular

permeability.[1][2] Due to its mechanism of action, Fiboflapon Sodium has been investigated

for its therapeutic potential in inflammatory conditions such as asthma and cardiovascular

disorders.[6][8] The following protocols provide standardized methods to characterize the in

vitro pharmacology of Fiboflapon Sodium and other FLAP inhibitors.
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Data Presentation
The following table summarizes the reported in vitro potency of Fiboflapon Sodium in various

assays.

Assay Type System Parameter Value (nM) Reference

FLAP Binding

Assay

Human FLAP

Membrane
Potency 2.9 [1][2][3][4][5]

LTB4 Inhibition

Assay

Human Whole

Blood
IC50 76 [1][2][3][4][5]

LTB4 Inhibition

Assay

Ex vivo

ionophore-

challenged whole

blood

EC50 ~7 [1][2]

Signaling Pathway
The diagram below illustrates the leukotriene biosynthesis pathway and the site of action for

Fiboflapon Sodium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b607448?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1338371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471524/
https://www.pubcompare.ai/protocol/Hi7RqosBwGXEOgesjoPV/
https://www.cellbiolabs.com/sites/default/files/CBA-102-chemotaxis-assay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053630/
https://pubmed.ncbi.nlm.nih.gov/1338371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471524/
https://www.pubcompare.ai/protocol/Hi7RqosBwGXEOgesjoPV/
https://www.cellbiolabs.com/sites/default/files/CBA-102-chemotaxis-assay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053630/
https://pubmed.ncbi.nlm.nih.gov/1338371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471524/
https://www.benchchem.com/product/b607448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Phospholipids Arachidonic AcidcPLA2

FLAP

translocation

cPLA2

5-LOpresentation LTA4

LTB4LTA4 Hydrolase

Cysteinyl Leukotrienes (LTC4, LTD4, LTE4)LTC4 Synthase

LTA4 Hydrolase

LTC4 Synthase

Fiboflapon Sodium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Preparation

Binding Reaction

Detection and Analysis

Culture HL-60 cells

Stimulate with PMA (optional)

Harvest and homogenize cells

Isolate membranes by centrifugation

Quantify protein concentration Incubate membranes

Add radiolabeled ligand and Fiboflapon Sodium

Radiolabeled FLAP ligand Fiboflapon Sodium (or competitor)

Incubate to equilibrium

Separate bound and free ligand (filtration)

Measure radioactivity

Calculate specific binding

Determine Ki or IC50

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect human whole blood

Pre-incubate with Fiboflapon Sodium

Stimulate with Calcium Ionophore (A23187)

Incubate at 37°C

Terminate reaction and separate plasma

Quantify LTB4 (ELISA or LC-MS/MS)

Calculate IC50
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Culture JeKo-1 cells

Pre-treat cells with Fiboflapon Sodium

Seed cells into transwell inserts

Place inserts into wells with chemoattractant (e.g., CXCL12)

Incubate to allow migration

Remove non-migrated cells

Quantify migrated cells (staining and imaging/plate reader)

Calculate inhibition of migration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1338371/
https://pubmed.ncbi.nlm.nih.gov/1338371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471524/
https://www.pubcompare.ai/protocol/Hi7RqosBwGXEOgesjoPV/
https://www.cellbiolabs.com/sites/default/files/CBA-102-chemotaxis-assay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053630/
https://pubmed.ncbi.nlm.nih.gov/39305487/
https://pubmed.ncbi.nlm.nih.gov/39305487/
https://pubmed.ncbi.nlm.nih.gov/39305487/
https://pubmed.ncbi.nlm.nih.gov/3037608/
https://pubmed.ncbi.nlm.nih.gov/3037608/
https://www.researchgate.net/publication/314193483_UPLC-QqQMS-Based_Lipidomics_Approach_to_Characterize_Lipid_Alterations_in_Inflammatory_Macrophages
https://www.benchchem.com/product/b607448#fiboflapon-sodium-in-vitro-assay-protocol
https://www.benchchem.com/product/b607448#fiboflapon-sodium-in-vitro-assay-protocol
https://www.benchchem.com/product/b607448#fiboflapon-sodium-in-vitro-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607448?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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